2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(3-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C21H25FN6O2/c1-13-8-14(2)11-26(10-13)19-20-25-28(21(30)27(20)7-6-23-19)12-18(29)24-16-5-4-15(3)17(22)9-16/h4-7,9,13-14H,8,10-12H2,1-3H3,(H,24,29)
• InChI Key: LDARXWXTNBTRMX-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=C(C=C4)C)F)C
• Molecular Formula: C21H25FN6O2
• Molecular Weight: 412.5 g/mol

Description

2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H25FN6O2 and its molecular weight is 412.469. The purity is usually 95%.
BenchChem offers high-quality 2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(3-fluoro-4-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(8-(3,5-dimethylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(3-fluoro-4-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Activities

Compounds with structures related to triazolo[4,3-a]pyrazines and pyrazine derivatives have been synthesized and evaluated for their biological activities, including anticancer and antimicrobial effects. For example, studies have shown that certain antipyrine-based heterocycles exhibit significant anticancer and antimicrobial properties, suggesting potential therapeutic applications for related compounds (Riyadh, Kheder, & Asiry, 2013).

Radioligand Imaging

Pyrazolo[1,5-a]pyrimidineacetamides, structurally similar to the compound , have been utilized as selective ligands for the translocator protein (18 kDa) in radioligand imaging with PET. This highlights the potential use of related compounds in diagnostic imaging and research into neurodegenerative diseases (Dollé et al., 2008).

Antimicrobial and Antifungal Activity

Research on pyrazoline and pyrazole derivatives, including triazolo and pyrazino structures, has shown that these compounds can have significant antibacterial and antifungal activities. This indicates a potential avenue for the development of new antimicrobial agents (Hassan, 2013).

Molecular Docking and In Vitro Screening

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives have been used as molecular probes for adenosine receptors, demonstrating the versatility of related compounds in molecular docking studies and the development of pharmacological probes (Kumar et al., 2011).

Insecticidal Applications

Studies on heterocycles incorporating a thiadiazole moiety have shown insecticidal activities against certain pests, suggesting potential agricultural applications for similar compounds (Fadda et al., 2017).